Cas no 84313-39-3 (Phalloidinsulfone)

• Product name: Phalloidinsulfone
• CAS No: 84313-39-3
• MF: C₃₅H₄₈N₈O₁₃S
• MW: 820.86642742157
• CID: 2699064

Phalloidinsulfone Chemical and Physical Properties

Names and Identifiers

• Phalloidinsulfone
• cyclic(L-Alanyl-D-threonyl-L-cysteinyl-cis-4-hydroxy-L-prolyl-L-alanyl-2-sulfonyl-L-tryptophyl-4,5-dihydroxy-L-leucyl) cyclic (3-6)-sulfone

• Inchi： 1S/C35H48N8O13S/c1-15-27(47)38-22-10-20-19-7-5-6-8-21(19)41-33(20)57(55,56)13-24(34(53)43-12-18(46)9-25(43)31(51)37-15)40-32(52)26(17(3)45)42-28(48)16(2)36-30(50)23(39-29(22)49)11-35(4,54)14-44/h5-8,15-18,22-26,41,44-46,54H,9-14H2,1-4H3,(H,36,50)(H,37,51)(H,38,47)(H,39,49)(H,40,52)(H,42,48)
• InChI Key： DYDXUWVODFMNHK-UHFFFAOYSA-N
• SMILES： S1(C2=C(C3C=CC=CC=3N2)CC2C(NC(C(NC(C)C(NC(C(C)O)C(NC(C1)C(N1CC(CC1C(NC(C)C(N2)=O)=O)O)=O)=O)=O)=O)CC(C)(CO)O)=O)(=O)=O
• BRN： 3028252

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 57
• Rotatable Bond Count: 4
• Complexity: 1710
• XLogP3: -2.9
• Topological Polar Surface Area: 334